

Application Notes: 5-trans U-46619 in Laboratory Settings

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: 5-trans U-46619

Cat. No.: B15603672

[Get Quote](#)

1. Introduction

5-trans U-46619 is a stable synthetic analog of the prostaglandin endoperoxide PGH_2 , which is a precursor to Thromboxane A_2 (TXA_2).^{[1][2]} Due to the extreme instability of native TXA_2 , which has a half-life of about 30 seconds in aqueous solution, U-46619 serves as an invaluable tool in laboratory research.^{[3][4]} It is a potent and selective thromboxane A_2 receptor (TP receptor) agonist, effectively mimicking the biological actions of TXA_2 .^{[1][5]} Its primary physiological effects include the induction of platelet shape change, aggregation, and the contraction of vascular smooth muscle, making it a standard reagent for studying thrombosis, hemostasis, and cardiovascular physiology.^{[1][4][6]}

2. Physicochemical Properties and Handling

Proper handling and storage of U-46619 are critical for maintaining its stability and activity.

Property	Data	Reference
IUPAC Name	(5Z)-7-[(1R,4S,5S,6R)-6-[(1E,3S)-3-Hydroxyoct-1-en-1-yl]-2-oxabicyclo[2.2.1]heptan-5-yl]hept-5-enoic acid	[1]
Synonyms	9,11-Dideoxy-9 α ,11 α -methanoepoxy prostaglandin F ₂ α	[7]
Molecular Formula	C ₂₁ H ₃₄ O ₄	[1][7]
Molecular Weight	350.5 g/mol	[7]
Purity	≥98%	[7]
Supplied As	Typically a solution in methyl acetate (e.g., 10 mg/mL).	[7]
Solubility	Soluble in organic solvents like DMSO, ethanol, and dimethylformamide (DMF) at ~100 mg/mL.[6][8] Sparingly soluble in aqueous buffers; solubility in PBS (pH 7.2) is approx. 1-2 mg/mL.[6][7][8]	
Storage	Store the stock solution at -20°C.[6][7]	
Stability	Stable for ≥2 years at -20°C in the supplied solvent.[7] Aqueous solutions should be prepared fresh and are not recommended for storage for more than one day.[7]	


Solvent Exchange Protocol: To prepare a stock solution in a different solvent, the supplied methyl acetate can be evaporated under a gentle stream of nitrogen gas.[6][7] Immediately add

the desired solvent, such as DMSO or ethanol, to the residual oil.[6][7] For biological experiments, further dilutions should be made into aqueous buffers immediately before use.[6]

3. Mechanism of Action & Signaling Pathway

U-46619 exerts its effects by binding to and activating the thromboxane A₂ receptor (TP), a member of the G-protein-coupled receptor (GPCR) superfamily.[9] There are two splice variants of the TP receptor, TP α and TP β . [3][10] Upon agonist binding, the TP receptor couples to several G-protein families, primarily G α q/11 and G α 12/13, to initiate downstream signaling cascades.[11]

- **G α q/11 Pathway:** This is the major signaling route for the TP receptor.[10] Activation of G α q stimulates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).[11][12] IP₃ binds to its receptors on the sarcoplasmic reticulum, triggering the release of stored intracellular calcium (Ca²⁺). [12][13] The resulting increase in cytosolic Ca²⁺, along with DAG-mediated activation of Protein Kinase C (PKC), are key events in platelet activation and smooth muscle contraction.[14][15]
- **G α 12/13 Pathway:** The TP receptor also couples to G α 12/13, which activates the small GTPase RhoA.[10][11] The RhoA/Rho-kinase (ROCK) pathway plays a crucial role in sensitizing the contractile apparatus to Ca²⁺ in smooth muscle cells and is involved in regulating the actin cytoskeleton.[11][15]
- **Other Pathways:** Studies have also shown that TP receptor activation can stimulate mitogen-activated protein kinase (MAPK) pathways, including ERK1/2 and p38 MAPK.[16]



[Click to download full resolution via product page](#)

Caption: U-46619 signaling through the TP receptor.

4. Quantitative Data Summary

The potency of U-46619 varies depending on the species and the specific biological assay. The tables below summarize typical effective concentrations (EC₅₀) or doses.

Table 1: U-46619 Potency in Platelet Function Assays

Parameter	Species	EC ₅₀ / ED ₅₀ Value	Reference
Platelet Aggregation	Human	82 nM	[6]
Human	0.58 µM - 1.31 µM	[5][12][17]	
Rat	145 nM	[6]	
Rabbit	65 nM	[6]	
Platelet Shape Change	Human	4.8 nM	[6]
Human	13 nM - 35 nM	[5][12]	
Rat	6.0 nM	[6]	
Rabbit	7.3 nM	[6]	
Serotonin Release	Human	0.536 µM - 0.54 µM	[5][12]

Table 2: U-46619 Potency in Vasoconstriction Assays

Preparation	Species	EC ₅₀ / ED ₅₀ Value	Reference
Thoracic Aortic Rings	Rat	0.478 nM (endothelium-denuded)	[18]
Subcutaneous Resistance Arteries	Human	~16 nM	[19]
Pial Arterioles	Rat / Rabbit	Induces dose-dependent vasoconstriction from 10 ⁻¹¹ to 10 ⁻⁶ M	[20]

Detailed Experimental Protocols

Protocol 1: In Vitro Platelet Aggregation Assay

This protocol describes the use of U-46619 to induce platelet aggregation in human platelet-rich plasma (PRP) as measured by Light Transmission Aggregometry (LTA).

Principle: LTA measures changes in light transmission through a suspension of PRP.[\[21\]](#) Resting platelets in PRP create a turbid suspension with low light transmission.[\[21\]](#) Upon addition of an agonist like U-46619, platelets activate and form aggregates, causing the suspension to become clearer and increasing light transmission.[\[21\]](#) This increase is proportional to the extent of aggregation.[\[21\]](#)


Materials:

- Whole blood from healthy donors (collected in 3.2% sodium citrate)
- U-46619 stock solution (e.g., 1 mM in DMSO)
- Phosphate-Buffered Saline (PBS) or TRIS Buffered Saline (TBS) for dilutions[\[6\]](#)
- Platelet aggregometer with cuvettes and stir bars
- Centrifuge
- Pipettes and tips

Methodology:

- PRP and PPP Preparation:
 - Centrifuge whole blood at 150-200 x g for 15-20 minutes at room temperature to separate the platelet-rich plasma (PRP).[\[12\]](#)
 - Carefully aspirate the upper PRP layer into a new tube.[\[12\]](#)[\[21\]](#)
 - Centrifuge the remaining blood at a higher speed (1500-2000 x g) for 15 minutes to obtain platelet-poor plasma (PPP).[\[12\]](#)[\[21\]](#) The PPP will be used as a blank.
 - Allow the PRP to rest for at least 30 minutes at room temperature before use.[\[21\]](#)
- Instrument Setup:

- Pre-warm the aggregometer to 37°C.[21]
- Place a cuvette with 270-300 μL of PPP in the reference well to set the 100% light transmission baseline.[21]
- Place a cuvette with an equivalent volume of PRP in the sample well to set the 0% aggregation baseline.[12]
- Aggregation Measurement:
 - Pipette 270 μL of PRP into a cuvette containing a magnetic stir bar.[21]
 - Place the cuvette in the sample well and allow it to equilibrate for 2 minutes with stirring (e.g., 1200 rpm).[21]
 - Prepare serial dilutions of U-46619 in buffer to achieve the desired final concentrations (e.g., typically ranging from 1 nM to 10 μM).[12]
 - Initiate aggregation by adding a small volume (e.g., 30 μL) of the U-46619 dilution to the PRP.[21]
 - Record the change in light transmission for 5-10 minutes.[12][21]
 - The maximum percentage of aggregation is calculated from the resulting curve.[21]



[Click to download full resolution via product page](#)

Caption: Experimental workflow for the in vitro platelet aggregation assay.

Protocol 2: Ex Vivo Vasoconstriction Assay (Aortic Ring)

This protocol outlines the measurement of U-46619-induced contraction in isolated rat thoracic aortic rings using a wire myograph system.

Principle: Isolated arterial rings are mounted in an organ bath under tension and their contractile response to an agonist is measured isometrically. This ex vivo model allows for the direct assessment of a compound's effect on vascular smooth muscle tone.

Materials:

- Rat thoracic aorta
- Krebs-Henseleit or similar physiological salt solution (PSS)
- U-46619 stock solution
- Wire myograph or organ bath system with force transducer
- Carbogen gas (95% O₂, 5% CO₂)
- Dissection tools

Methodology:

- Tissue Preparation:
 - Humanely euthanize a rat and carefully excise the thoracic aorta.
 - Immediately place the aorta in ice-cold PSS.
 - Under a dissecting microscope, clean the aorta of adhering fat and connective tissue.
 - Cut the aorta into rings of 2-3 mm in length. (Note: The endothelium can be mechanically removed by gently rubbing the inner surface if required for the experiment).[\[18\]](#)
- Mounting and Equilibration:

- Mount the aortic rings on the wires or hooks of the organ bath system, submerged in PSS maintained at 37°C and continuously bubbled with carbogen gas.
- Apply a resting tension (e.g., 1-2 grams) and allow the rings to equilibrate for 60-90 minutes. Replace the PSS every 15-20 minutes during this period.
- After equilibration, test the viability of the rings by inducing a contraction with a high-potassium solution (e.g., KCl).
- Measurement of Contraction:
 - After washing out the KCl and allowing the rings to return to baseline tension, begin the experiment.
 - Construct a cumulative concentration-response curve by adding U-46619 to the organ bath in a stepwise manner (e.g., from 10^{-11} M to 10^{-6} M).[\[20\]](#)[\[22\]](#)
 - Allow the response to stabilize at each concentration before adding the next.
 - Record the change in isometric tension throughout the experiment.
- Data Analysis:
 - The contractile response is typically expressed as a percentage of the maximum contraction induced by KCl.
 - Plot the concentration of U-46619 against the response to determine the EC_{50} and maximum effect (E_{max}).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. U46619 - Wikipedia \[en.wikipedia.org\]](#)

- [2. biodatacorp.com \[biodatacorp.com\]](#)
- [3. Thromboxane A2 - Wikipedia \[en.wikipedia.org\]](#)
- [4. U46619 | Hart Biologicals \[hartbio.co.uk\]](#)
- [5. apexbt.com \[apexbt.com\]](#)
- [6. biodatacorp.com \[biodatacorp.com\]](#)
- [7. cdn.caymanchem.com \[cdn.caymanchem.com\]](#)
- [8. Enzo Life Sciences U-46619 \(10mg\). CAS: 56985-40-1, Quantity: Each of 1 | Fisher Scientific \[fishersci.com\]](#)
- [9. Cell signalling through thromboxane A2 receptors - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [10. Reactome | Thromboxane signalling through TP receptor \[reactome.org\]](#)
- [11. pubs.acs.org \[pubs.acs.org\]](#)
- [12. benchchem.com \[benchchem.com\]](#)
- [13. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [14. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [15. Mechanisms of U46619-induced contraction in mouse intrarenal artery - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [16. The prostaglandin H2 analog U-46619 improves the differentiation efficiency of human induced pluripotent stem cells into endothelial cells by activating both p38MAPK and ERK1/2 signaling pathways - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [17. medchemexpress.com \[medchemexpress.com\]](#)
- [18. Response of rat thoracic aortic rings to thromboxane mimetic U-46,619: roles of endothelium-derived relaxing factor and thromboxane A2 release - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [19. reprocell.com \[reprocell.com\]](#)
- [20. Effect of the thromboxane A2 mimetic U 46619 on pial arterioles of rabbits and rats - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [21. benchchem.com \[benchchem.com\]](#)
- [22. Effects of magnolol on vascular contraction in rat aortic rings - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)

- To cite this document: BenchChem. [Application Notes: 5-trans U-46619 in Laboratory Settings]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b15603672/docs#application-notes-5-trans-u-46619-in-laboratory-settings\]](https://www.benchchem.com/product/b15603672/docs#application-notes-5-trans-u-46619-in-laboratory-settings)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)